Cas no 59748-37-7 ([1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-)

• Product Name: [1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-
• CAS No: 59748-37-7
• MF: C₁₈H₁₉ClO
• MW: 286.795864343643
• CID: 369283
• PubChem ID: 108828
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-
• 4-(4-pentylphenyl)benzoyl chloride
• p-Pentylbiphenyl-p'-carbonyl chloride
• (1,1'-Biphenyl)-4-carbonyl chloride, 4'-pentyl-
• 4'-Pentylbiphenyl-4-carbonyl chloride
• 4'-n-pentyl-4-biphenylcarboxylic acid chloride
• SCHEMBL11554077
• [1,1'-Biphenyl]-4-carbonyl chloride, 4'-pentyl-
• 59748-37-7
• 4'-Pentyl-biphenyl-4-carbonyl chloride
• [1,1'-Biphenyl]-4-carbonylchloride,4'-pentyl-
• DTXSID3069358

• Inchi： 1S/C18H19ClO/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(13-11-16)18(19)20/h6-13H,2-5H2,1H3
• InChI Key： PAXFBGZCRAEDBM-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C1C=CC(=CC=1)CCCCC)=O

Computed Properties

• Exact Mass: 286.11257
• Monoisotopic Mass: 286.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07